Cas no 52939-64-7 (Pentanedioic acid, 3-hydroxy-3-pentadecyl-)

Pentanedioic acid, 3-hydroxy-3-pentadecyl- structure
52939-64-7 structure
Product Name:Pentanedioic acid, 3-hydroxy-3-pentadecyl-
CAS No:52939-64-7
MF:C20H38O5
MW:358.51272726059
CID:336105
PubChem ID:44370337
Update Time:2025-04-19

Pentanedioic acid, 3-hydroxy-3-pentadecyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 3-hydroxy-3-pentadecyl-
    • 3-hydroxy-3-pentadecylpentanedioic acid
    • 3-Pentadecyl-3-hydroxyglutaric acid
    • DTXSID60658506
    • BDBM50026334
    • SCHEMBL3702039
    • CHEMBL156576
    • 52939-64-7
    • 3-Hydroxy-3-pentadecyl-pentanedioic acid
    • Inchi: 1S/C20H38O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(25,16-18(21)22)17-19(23)24/h25H,2-17H2,1H3,(H,21,22)(H,23,24)
    • InChI Key: XIMVZSLUNQIRJQ-UHFFFAOYSA-N
    • SMILES: OC(CC(=O)O)(CC(=O)O)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 358.272
  • Monoisotopic Mass: 358.272
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 18
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.8A^2
  • XLogP3: 6.2
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent